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Abstract
4-Methylbenzenethiol, also known as p-thiocresol or p-toluenethiol, is an organosulfur

compound with the chemical formula CH₃C₆H₄SH. It is a crucial intermediate in the synthesis of

various organic compounds, finding applications in pharmaceuticals, dyes, and materials

science. This document provides a comprehensive overview of the physical and chemical

properties of 4-methylbenzenethiol, including detailed experimental protocols for its key

reactions and visualizations of its chemical behavior.

Physical and Chemical Properties
4-Methylbenzenethiol is a white crystalline solid characterized by a strong, unpleasant odor. It

is sparingly soluble in water but shows good solubility in organic solvents such as ethanol,

ether, chloroform, and methanol.[1][2][3][4]

Quantitative Data Summary
The key physical and chemical properties of 4-methylbenzenethiol are summarized in the

table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₇H₈S [5]

Molecular Weight 124.21 g/mol [5]

CAS Number 106-45-6 [5]

Appearance
White leaflets or crystalline

solid
[5]

Odor Strong, unpleasant, stench [5]

Melting Point 41-44 °C [5]

Boiling Point 195 °C (at 760 mmHg) [5]

Density 1.022 g/cm³ [4]

Vapor Pressure
0.8 mmHg at 25 °C; 10 mmHg

at 71 °C
[5]

Flash Point 68 °C (closed cup)

Solubility

Insoluble in water; soluble in

alcohol, ether, chloroform, and

methanol.

[3][4][5]

pKa 6.82 at 25 °C [5][6]

InChI Key
WLHCBQAPPJAULW-

UHFFFAOYSA-N
[5]

SMILES Cc1ccc(S)cc1 [5]

Chemical Reactivity and Applications
The chemistry of 4-methylbenzenethiol is dominated by the reactivity of the thiol (-SH) group.

The sulfur atom is nucleophilic, and the S-H bond is acidic, making it susceptible to a range of

chemical transformations.

Acidity and Thiolate Formation
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With a pKa of approximately 6.82, the thiol proton of 4-methylbenzenethiol is significantly

more acidic than the corresponding proton in p-cresol (the oxygen analogue).[5][6] This allows

for easy deprotonation by bases to form the corresponding thiolate anion. The thiolate is a

potent nucleophile and is central to many of the reactions of 4-methylbenzenethiol.

4-Methylbenzenethiol
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Figure 1: Deprotonation of 4-methylbenzenethiol to form the thiolate anion.

S-Alkylation
The 4-methylthiophenolate anion readily participates in nucleophilic substitution reactions

(typically Sₙ2) with alkyl halides to form thioethers (sulfides).[3] This is a common and efficient

method for forming carbon-sulfur bonds.

Oxidation to Disulfide
Mild oxidizing agents, such as iodine (I₂) or hydrogen peroxide (H₂O₂), can oxidize 4-
methylbenzenethiol to its corresponding disulfide, bis(4-methylphenyl) disulfide.[4][7] This

oxidative coupling is a characteristic reaction of thiols.
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Figure 2: Oxidation of 4-methylbenzenethiol to bis(4-methylphenyl) disulfide.

Palladium-Catalyzed Cross-Coupling
4-Methylbenzenethiol is a valuable substrate in modern synthetic chemistry, particularly in

palladium-catalyzed cross-coupling reactions to form diaryl sulfides. In these reactions, the thiol

is coupled with an aryl halide in the presence of a palladium catalyst, a phosphine ligand, and a

base. This methodology has broad substrate scope and functional group tolerance.[2][8]
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Reactants & Catalysts

Reaction Process

Work-up & Purification

4-Methylbenzenethiol
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Heat the reaction mixture

Monitor progress (TLC/GC)

Cool to room temperature

Aqueous work-up & extraction

Purify by column chromatography

Diaryl Sulfide (Ar-S-C₆H₄CH₃)
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Figure 3: Experimental workflow for Palladium-catalyzed synthesis of diaryl sulfides.
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Experimental Protocols
The following are representative experimental protocols for key reactions involving 4-
methylbenzenethiol. These are generalized procedures and may require optimization for

specific substrates and scales.

Synthesis of bis(4-methylphenyl) disulfide via Oxidation
This protocol describes the oxidation of 4-methylbenzenethiol to its disulfide using hydrogen

peroxide as a mild and environmentally benign oxidant, catalyzed by iodine.

Materials:

4-Methylbenzenethiol

30% Hydrogen peroxide (H₂O₂)

Iodine (I₂)

Ethyl acetate

Saturated sodium thiosulfate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of 4-methylbenzenethiol (1.0 mmol) in ethyl acetate (10 mL), add a catalytic

amount of iodine (0.1 mmol).

To this mixture, add 30% hydrogen peroxide (1.1 mmol) dropwise at room temperature.

Stir the reaction mixture at room temperature and monitor its progress using thin-layer

chromatography (TLC).

Upon completion, quench the reaction by adding saturated sodium thiosulfate solution to

remove any excess iodine.
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Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and filter.

Remove the solvent under reduced pressure to yield the crude product.

If necessary, purify the crude product by recrystallization or column chromatography to

obtain pure bis(4-methylphenyl) disulfide.[4][7]

Palladium-Catalyzed Synthesis of 4-Methylphenyl
Phenyl Sulfide
This protocol is based on the general method for palladium-catalyzed cross-coupling of thiols

with aryl halides developed by Murata and Buchwald.[2][8]

Materials:

4-Methylbenzenethiol

Iodobenzene (or another aryl halide)

Palladium(II) acetate (Pd(OAc)₂)

1,1'-Bis(diisopropylphosphino)ferrocene (DiPPF)

Potassium carbonate (K₂CO₃) or another suitable base

Anhydrous toluene

Procedure:

In an oven-dried Schlenk tube under an inert atmosphere (e.g., argon), combine Pd(OAc)₂

(2 mol%), DiPPF (4 mol%), and the base (e.g., K₂CO₃, 2.0 mmol).

Add anhydrous toluene, followed by 4-methylbenzenethiol (1.2 mmol) and the aryl halide

(e.g., iodobenzene, 1.0 mmol).

Seal the tube and heat the reaction mixture at the appropriate temperature (e.g., 100 °C)

for the required time (typically 12-24 hours).
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Monitor the reaction by TLC or gas chromatography (GC).

Once the reaction is complete, cool the mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to yield the desired diaryl

sulfide.

Safety and Handling
4-Methylbenzenethiol is a hazardous substance and should be handled with appropriate

safety precautions. It is toxic if swallowed, harmful in contact with skin, and can cause skin and

serious eye irritation. Handling should be performed in a well-ventilated fume hood, and

appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn. Store in a cool, dry, well-ventilated area away from oxidizing agents.

Conclusion
4-Methylbenzenethiol is a versatile chemical building block with a rich and well-defined

chemistry centered on its thiol group. Its physical and chemical properties make it a valuable

reagent in a wide array of synthetic applications, from the straightforward formation of

thioethers and disulfides to its use in advanced palladium-catalyzed cross-coupling reactions. A

thorough understanding of its properties, reactivity, and safe handling procedures is essential

for its effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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